4-(1-aminoethyl)benzene-1-sulfonyl fluoride hydrochloride
Overview
Description
4-(1-aminoethyl)benzene-1-sulfonyl fluoride hydrochloride, also known as AEBSF, is a water-soluble, irreversible serine protease inhibitor . It has a molecular weight of 239.5 Da . It inhibits proteases like chymotrypsin, kallikrein, plasmin, thrombin, and trypsin .
Molecular Structure Analysis
The molecular structure of AEBSF is represented by the chemical formula C8H10FNO2S.HCl . The InChI key for AEBSF is MGSKVZWGBWPBTF-UHFFFAOYSA-N .Chemical Reactions Analysis
AEBSF is targeted to covalently modify the hydroxyl of serine residues, where it causes an additional 183.0354 Da to be added to each modified residue . Sulfonyl fluorides act by reacting with the hydroxy group of the active site serine residue to form a sulfonyl enzyme derivative .Physical And Chemical Properties Analysis
AEBSF is a powder with a melting point of 183-191 °C . It is soluble in water up to 50 mg/mL and is stable for up to six months if stored refrigerated at a pH of less than 7 . If a pH of greater than 7 is required, pH adjustment should be made just prior to use .Mechanism of Action
AEBSF works by covalently modifying the hydroxyl of serine residues . It is extensively used in studies aiming to describe cholesterol regulatory genes due to its potent ability to inhibit Site-1-protease (S1P) . This serine protease, located in the Golgi apparatus, is responsible for activating the sterol regulatory element-binding proteins (SREBP) .
Safety and Hazards
AEBSF is corrosive and irritating to eyes and skin . It may cause burns . It may also cause respiratory irritation . It is recommended to not breathe dust/fume/gas/mist/vapors/spray, and to wash face, hands, and any exposed skin thoroughly after handling . Protective gloves, clothing, eye protection, and face protection should be worn .
Future Directions
AEBSF is extensively used in studies aiming to describe cholesterol regulatory genes due to its potent ability to inhibit Site-1-protease (S1P) . By selectively inhibiting S1P, AEBSF can be used to characterize the downstream result of SREBP inhibition and its influence on cholesterol regulation . This suggests that AEBSF could continue to be a valuable tool in biochemical research, particularly in the study of cholesterol regulation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-aminoethyl)benzene-1-sulfonyl fluoride hydrochloride involves the reaction of 4-nitrobenzenesulfonyl chloride with ethylenediamine followed by reduction of the nitro group to an amino group and subsequent reaction with hydrogen fluoride to form the final product.", "Starting Materials": [ "4-nitrobenzenesulfonyl chloride", "ethylenediamine", "hydrogen fluoride", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-nitrobenzenesulfonyl chloride in diethyl ether and add ethylenediamine dropwise with stirring. Allow the reaction to proceed for several hours at room temperature.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours to reduce the nitro group to an amino group.", "Step 3: Add hydrochloric acid to the reaction mixture to protonate the amino group and form the hydrochloride salt.", "Step 4: Add hydrogen fluoride to the reaction mixture to replace the sulfonyl chloride group with a fluoride group and form the final product, 4-(1-aminoethyl)benzene-1-sulfonyl fluoride hydrochloride.", "Step 5: Isolate the product by filtration and wash with water to remove any remaining impurities." ] } | |
CAS RN |
33719-31-2 |
Molecular Formula |
C8H11ClFNO2S |
Molecular Weight |
239.7 |
Purity |
95 |
Origin of Product |
United States |
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